Cas no 1849878-05-2 (2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid)

• Product Name: 2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid
• CAS No: 1849878-05-2
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 5719535
• PubChem ID: 119148553
• Update Time: 2023-10-25

2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS025449540
• 1849878-05-2
• 2-[3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl]propanoic acid
• 2-(3-hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid
• F1907-7109
• 2-(3-Hydroxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C8H12F3NO3/c1-5(6(13)14)12-3-2-7(15,4-12)8(9,10)11/h5,15H,2-4H2,1H3,(H,13,14)
• InChI Key： BORNECAXXPEBIO-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(C(C(=O)O)C)C1)O)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 60.8Ų